N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2,4-dichlorobenzamide

• Molecular Formula: C24H21Cl2N3O2
• Molecular Weight: 454.3 g/mol
• IUPAC Name: N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2,4-dichlorobenzamide
• InChI: InChI=1S/C24H21Cl2N3O2/c25-18-6-11-21(22(26)16-18)23(30)27-19-7-9-20(10-8-19)28-12-14-29(15-13-28)24(31)17-4-2-1-3-5-17/h1-11,16H,12-15H2,(H,27,30)
• InChI Key: BBVJQLHJZZEYJH-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)C(=O)C4=CC=CC=C4

Description

N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2,4-dichlorobenzamide, commonly known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was initially developed as an anti-helminthic drug, but it has gained popularity as a recreational drug due to its stimulant properties. BZP is a Schedule III drug in the United States, and its use is illegal in many countries.

Mechanism of Action

BZP acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in increased alertness, energy, and euphoria.
Biochemical and Physiological Effects
BZP has been shown to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, and can cause sweating, tremors, and muscle stiffness. It also has a number of psychological effects, including increased confidence, talkativeness, and sociability.

Advantages and Limitations for Lab Experiments

BZP has been used in a number of laboratory experiments to study its effects on the CNS. Its advantages include its ability to increase dopamine, norepinephrine, and serotonin release, which can be useful in studying the mechanisms of these neurotransmitters. However, its limitations include its potential for abuse and its illegal status in many countries.

Future Directions

There are several future directions for research on BZP. One area of interest is its potential as a treatment for depression and other psychiatric disorders. Another area of research is its effects on cognitive function and memory. Additionally, there is a need for further investigation into the long-term effects of BZP use and its potential for addiction.

Synthesis Methods

BZP can be synthesized by reacting 1-benzylpiperazine with benzoyl chloride and 2,4-dichlorobenzoyl chloride in the presence of a base. The reaction yields BZP as a white crystalline powder, which can be purified by recrystallization.

Scientific Research Applications

BZP has been studied for its potential use in treating certain medical conditions, such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its effects on the central nervous system (CNS) and its potential as a performance-enhancing drug.